Cas no 1346687-36-2 ((5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine)

• Product Name: (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine
• CAS No: 1346687-36-2
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• MDL: MFCD19689036
• CID: 1034645
• PubChem ID: 71301608
• Update Time: 2025-05-19

(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine
• (5-(Pyrimidin-5-yl)pyridin-3-yl)methamine
• (5-pyrimidin-5-ylpyridin-3-yl)methanamine
• DB-223163
• F2167-2648
• AKOS016014873
• DTXSID30744425
• EN300-240130
• 1-[5-(Pyrimidin-5-yl)pyridin-3-yl]methanamine
• [5-(pyrimidin-5-yl)pyridin-3-yl]methanamine
• CS-0268558
• 1346687-36-2

• MDL： MFCD19689036
• Inchi： 1S/C10H10N4/c11-2-8-1-9(4-12-3-8)10-5-13-7-14-6-10/h1,3-7H,2,11H2
• InChI Key： JUYSHUDZQGNSJT-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C=C(C=1)C1=CN=CN=C1

Computed Properties

• Exact Mass: 186.090546336g/mol
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine

Introduction to (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine (CAS No. 1346687-36-2)

(5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine, also known by its CAS number 1346687-36-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a pyridine ring fused to a pyrimidine ring, with an amino group attached to the methyl group. The structural complexity and functional versatility of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine is C₁₁H₁₂N₄. Its molecular weight is approximately 196.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including coupling reactions and functional group transformations. These synthetic routes are crucial for ensuring the purity and stability of the final product, which are essential for its use in pharmaceutical applications.

Recent studies have highlighted the potential of (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine as a lead compound in drug discovery. One notable area of research is its activity as a modulator of various biological targets. For instance, it has been shown to exhibit potent activity against certain kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its kinase modulation properties, (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine has also been investigated for its potential as an inhibitor of specific receptors. Research has demonstrated that this compound can effectively bind to and inhibit the activity of certain G protein-coupled receptors (GPCRs), which are important targets in the treatment of neurological and psychiatric disorders. The ability to modulate these receptors opens up new avenues for the development of drugs with improved efficacy and reduced side effects.

The pharmacological profile of (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine has been extensively studied using both in vitro and in vivo models. In vitro studies have shown that this compound exhibits high selectivity and potency against its target proteins, with low cytotoxicity towards non-target cells. These findings suggest that it has a favorable safety profile, which is crucial for its potential use in clinical settings.

In vivo studies have further validated the therapeutic potential of (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine. Preclinical trials have demonstrated that this compound can effectively reduce tumor growth in animal models of cancer, while also showing promise in reducing inflammation and pain in models of inflammatory diseases. These results provide strong evidence for its potential as a therapeutic agent and warrant further investigation in clinical trials.

The synthesis and characterization of (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine have been optimized to ensure high yields and purity. Various synthetic routes have been explored, including palladium-catalyzed coupling reactions and nucleophilic substitution reactions. These methods have been refined to minimize by-products and impurities, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

In conclusion, (5-(Pyrimidin-5-yl)pyridin-3-yl)methanamine (CAS No. 1346687-36-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its potent biological activity and favorable safety profile, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, with the aim of bringing new treatments to patients suffering from various diseases.